Cas no 1314934-81-0 (6-Methoxy-4-nitropicolinonitrile)

6-Methoxy-4-nitropicolinonitrile is a nitrile-substituted pyridine derivative characterized by the presence of methoxy and nitro functional groups at the 6- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the methoxy group contributes to solubility and stability. The nitrile functionality further expands its utility in cyclization and functional group transformations. Suitable for use in medicinal chemistry and agrochemical research, this high-purity compound offers consistent performance in synthetic applications requiring precise molecular modifications.
6-Methoxy-4-nitropicolinonitrile structure
1314934-81-0 structure
Product Name:6-Methoxy-4-nitropicolinonitrile
CAS No:1314934-81-0
MF:C7H5N3O3
MW:179.132900953293
CID:4904290
Update Time:2025-05-19

6-Methoxy-4-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-4-nitropicolinonitrile
    • 6-methoxy-4-nitropyridine-2-carbonitrile
    • Inchi: 1S/C7H5N3O3/c1-13-7-3-6(10(11)12)2-5(4-8)9-7/h2-3H,1H3
    • InChI Key: HDKXZQMDQYLCTG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C#N)N=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • XLogP3: 1
  • Topological Polar Surface Area: 91.7

6-Methoxy-4-nitropicolinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029008093-250mg
6-Methoxy-4-nitropicolinonitrile
1314934-81-0 95%
250mg
$970.20 2022-04-03
Alichem
A029008093-500mg
6-Methoxy-4-nitropicolinonitrile
1314934-81-0 95%
500mg
$1,685.00 2022-04-03
Alichem
A029008093-1g
6-Methoxy-4-nitropicolinonitrile
1314934-81-0 95%
1g
$3,155.55 2022-04-03

Additional information on 6-Methoxy-4-nitropicolinonitrile

6-Methoxy-4-nitropicolinonitrile (CAS No. 1314934-81-0): An Overview of a Promising Compound in Medicinal Chemistry

6-Methoxy-4-nitropicolinonitrile (CAS No. 1314934-81-0) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of picolinonitriles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 6-methoxy-4-nitropicolinonitrile features a pyridine ring substituted with a methoxy group at the 6-position and a nitro group at the 4-position, along with a nitrile group at the 3-position. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 6-methoxy-4-nitropicolinonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 6-methoxy-4-nitropicolinonitrile effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-methoxy-4-nitropicolinonitrile has shown promising antiviral activity against several viral strains. A study conducted by a team of virologists at the University of California, Los Angeles (UCLA) demonstrated that this compound inhibited the replication of influenza A virus (IAV) by interfering with viral RNA synthesis. The researchers noted that 6-methoxy-4-nitropicolinonitrile could be developed into an effective antiviral drug to combat influenza and other viral infections.

The anticancer potential of 6-methoxy-4-nitropicolinonitrile has also been explored in several preclinical studies. A research group at the National Cancer Institute (NCI) reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings suggest that 6-methoxy-4-nitropicolinonitrile could be a valuable lead compound for developing novel anticancer therapies.

The synthesis of 6-methoxy-4-nitropicolinonitrile is well-documented in the literature, with several efficient routes reported. One common method involves the nitration of 6-methoxypicolinonitrile followed by selective reduction to form the desired product. The high yield and purity obtained through these synthetic routes make it feasible for large-scale production and further pharmaceutical development.

In terms of safety and toxicity, preliminary studies have shown that 6-methoxy-4-nitropicolinonitrile exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing clinical trials are currently assessing the safety and efficacy of this compound in various disease models.

The future prospects for 6-methoxy-4-nitropicolinonitrile are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing this compound through preclinical and clinical stages.

In conclusion, 6-methoxy-4-nitropicolinonitrile (CAS No. 1314934-81-0) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory, antiviral, and anticancer properties make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.